Cas no 2113676-62-1 (β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12-bis(acetyloxy)-25-hydroxydammar-20(22)-en-6-yl, 2,3,4,6-tetraacetate)
2113676-62-1 structure
Product Name:β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12-bis(acetyloxy)-25-hydroxydammar-20(22)-en-6-yl, 2,3,4,6-tetraacetate
CAS No:2113676-62-1
MF:C48H74O15
MW:891.092176914215
CID:5616325
Update Time:2024-02-02
β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12-bis(acetyloxy)-25-hydroxydammar-20(22)-en-6-yl, 2,3,4,6-tetraacetate Chemical and Physical Properties
Names and Identifiers
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- β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12-bis(acetyloxy)-25-hydroxydammar-20(22)-en-6-yl, 2,3,4,6-tetraacetate
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- Inchi: 1S/C48H74O15/c1-25(16-15-19-44(8,9)55)32-17-21-47(13)38(32)33(57-27(3)50)22-36-46(12)20-18-37(58-28(4)51)45(10,11)42(46)34(23-48(36,47)14)62-43-41(61-31(7)54)40(60-30(6)53)39(59-29(5)52)35(63-43)24-56-26(2)49/h16,32-43,55H,15,17-24H2,1-14H3/b25-16+/t32-,33+,34-,35-,36-,37-,38+,39-,40+,41-,42?,43-,46-,47-,48-/m1/s1
- InChI Key: IVTHQCDTUMJPTO-MYVZRIFMSA-N
- SMILES: O([C@@H]1C[C@@]2([C@@]([H])([C@]3(C)C1[C@](C)(C)[C@H](OC(C)=O)CC3)C[C@H](OC(C)=O)[C@@]1([H])[C@]2(CC[C@@H]1/C(/C)=C/CCC(O)(C)C)C)C)[C@@H]1O[C@H](COC(=O)C)[C@@H](OC(=O)C)[C@H](OC(=O)C)[C@H]1OC(=O)C
Experimental Properties
- Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 799.9±60.0 °C(Predicted)
- pka: 15.21±0.29(Predicted)
β-D-Glucopyranoside, (3β,6α,12β,20E)-3,12-bis(acetyloxy)-25-hydroxydammar-20(22)-en-6-yl, 2,3,4,6-tetraacetate Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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